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Compound of Interest

Compound Name: AZD5423

cat. No.: B1666221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and pharmacological profile of AZD5423, a selective glucocorticoid receptor modulator
(SGRM). The information is compiled from publicly available scientific literature and is intended
to serve as a resource for professionals in the field of drug discovery and development.

Chemical Structure and Properties

AZD5423 is a non-steroidal molecule with a complex chemical structure. Its key identifiers and
physicochemical properties are summarized in the tables below.

Chemical Identification

Identifier Value
2,2,2-Trifluoro-N-[(1R,2S)-1-{[1-(4-

IUPAC Name fluorophenyl)-1H-indazol-5-ylloxy}-1-(3-
methoxyphenyl)-2-propanyl]acetamide[1]

CAS Number 1034148-04-3[1][2]

Chemical Formula C25H21F4AN303[1][2]

Synonyms AZD-5423, AZD 5423[1]

Physicochemical Properties
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Property Value

Molecular Weight 487.45 g/mol [1]

Appearance Solid powder[1]

Solubility Low aqueous solubility[3]

InChl Key FCNQMDSJHADDFT-WNSKOXEY SA-N[1]

Pharmacological Profile

AZD5423 is a potent and selective modulator of the glucocorticoid receptor (GR). Its
mechanism of action and pharmacokinetic and pharmacodynamic properties have been
characterized in a series of preclinical and clinical studies.

Mechanism of Action

AZD5423 is an inhaled, non-steroidal, selective glucocorticoid receptor modulator (SGRM)[4]. It
exhibits high affinity for the human glucocorticoid receptor, with a reported IC50 of 0.9 nM in a
radioligand binding assay[4]. A key feature of AZD5423 is its high selectivity for the GR, with
over 900-fold selectivity against other steroid hormone receptors[4]. As an SGRM, AZD5423 is
designed to retain the anti-inflammatory properties of traditional glucocorticoids while
potentially having an improved side-effect profile.

The proposed mechanism of action for AZD5423 is illustrated in the signaling pathway diagram

below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/products/9119
https://www.medkoo.com/products/9119
https://pubmed.ncbi.nlm.nih.gov/28281196/
https://www.medkoo.com/products/9119
https://www.benchchem.com/product/b1666221?utm_src=pdf-body
https://www.benchchem.com/product/b1666221?utm_src=pdf-body
https://www.medchemexpress.com/azd5423.html
https://www.medchemexpress.com/azd5423.html
https://www.benchchem.com/product/b1666221?utm_src=pdf-body
https://www.medchemexpress.com/azd5423.html
https://www.benchchem.com/product/b1666221?utm_src=pdf-body
https://www.benchchem.com/product/b1666221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing
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Generalized Experimental Workflow for Inhaled Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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